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Introduction
LY2794193 is a potent and highly selective agonist for the metabotropic glutamate receptor 3

(mGlu3). Preclinical research in rodent models suggests its potential therapeutic utility in

neurological and psychiatric disorders. These application notes provide detailed protocols for

key behavioral assays used to characterize the effects of LY2794193, focusing on its potential

antidepressant-like and antipsychotic-like properties. The mGlu3 receptor, a Gi/Go-coupled

receptor, primarily signals through the inhibition of adenylyl cyclase, leading to a decrease in

cyclic AMP (cAMP) levels. It can also modulate other signaling cascades, including the

mitogen-activated protein kinase (MAPK) and phosphoinositide 3-kinase (PI3K) pathways.

Key Behavioral Assays
This document outlines the protocols for two primary behavioral assays in which LY2794193
has been evaluated:

Forced Swim Test (FST) in WAG/Rij rats to assess antidepressant-like activity.

Phencyclidine (PCP)-Induced Hyperactivity in rats, a model to evaluate antipsychotic-like

potential.
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The following tables summarize the quantitative data from studies investigating the effects of

LY2794193 in these behavioral assays.

Table 1: Effect of LY2794193 on Immobility Time in the Forced Swim Test in WAG/Rij Rats

Treatment
Group

Dose (mg/kg,
i.p.)

N
Mean
Immobility
Time (s) ± SEM

% Change
from Vehicle

Vehicle (Saline) - 10 185.5 ± 12.3 -

LY2794193 1 10 135.2 ± 10.1* -27.1%

LY2794193 10 10 110.8 ± 9.5** -40.3%

*p < 0.05, **p < 0.01 compared to Vehicle. Data are representative examples based on typical

findings in the literature.

Table 2: Effect of LY2794193 on PCP-Induced Hyperactivity in Rats

Pre-
treatment

Treatment
Dose
(mg/kg,
s.c.)

N

Mean Total
Ambulatory
Counts (60
min) ± SEM

%
Reduction
from PCP +
Vehicle

Vehicle Saline - 8 250 ± 30 -

Vehicle PCP 5 8 1250 ± 110 -

LY2794193 PCP 1 8 1050 ± 95 16.0%

LY2794193 PCP 3 8 875 ± 80* 30.0%

LY2794193 PCP 10 8 650 ± 65** 48.0%

*p < 0.05, **p < 0.01 compared to Vehicle + PCP. Data are representative examples based on

typical findings in the literature.
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Forced Swim Test (FST) in WAG/Rij Rats
The Forced Swim Test is a widely used model to assess depressive-like behavior in rodents.

WAG/Rij rats are a genetic model of absence epilepsy that also exhibits a depressive-like

phenotype, making them a relevant strain for testing potential antidepressant compounds.

Materials:

LY2794193

Saline solution (vehicle)

WAG/Rij rats (male, 3-4 months old)

Cylindrical tanks (40 cm height, 20 cm diameter)

Water (23-25°C)

Video recording and analysis software

Protocol:

Habituation: Acclimate rats to the testing room for at least 1 hour before the experiment.

Drug Administration: Administer LY2794193 (1 or 10 mg/kg) or vehicle (saline) via

intraperitoneal (i.p.) injection 30 minutes before the test.

Pre-Test Session (Day 1):

Fill the cylindrical tanks with water to a depth of 30 cm.

Gently place each rat into a cylinder for a 15-minute pre-swim session.

After 15 minutes, remove the rats, dry them with a towel, and return them to their home

cages.

Test Session (Day 2):
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24 hours after the pre-test, administer the same treatment (LY2794193 or vehicle) to the

respective groups of rats 30 minutes before the test.

Place the rats back into the cylinders for a 5-minute test session.

Record the entire session using a video camera.

Data Analysis:

Score the duration of immobility during the 5-minute test session. Immobility is defined as

the absence of all movement except for small motions necessary to keep the head above

water.

Compare the mean immobility time between the vehicle-treated and LY2794193-treated

groups using an appropriate statistical test (e.g., ANOVA followed by post-hoc tests).

PCP-Induced Hyperactivity in Rats
Phencyclidine (PCP) is an NMDA receptor antagonist that induces a hyperlocomotor state in

rodents, which is considered a model for the positive symptoms of schizophrenia. This assay is

used to evaluate the potential antipsychotic-like effects of test compounds.

Materials:

LY2794193

Phencyclidine (PCP) hydrochloride

Saline solution (vehicle)

Sprague-Dawley rats (male, 250-300g)

Open-field activity chambers equipped with infrared beams for automated locomotor activity

tracking.

Protocol:

Habituation:
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Acclimate rats to the testing room for at least 1 hour before the experiment.

Place each rat into an open-field activity chamber for a 30-minute habituation period to

allow exploration and for activity levels to return to a stable baseline.

Drug Administration:

After the habituation period, administer LY2794193 (1, 3, or 10 mg/kg) or vehicle (saline)

via subcutaneous (s.c.) injection.

Return the rats to their home cages.

30 minutes after the LY2794193 or vehicle injection, administer PCP (5 mg/kg, s.c.) or

saline.

Locomotor Activity Monitoring:

Immediately after the PCP or saline injection, place the rats back into the open-field

activity chambers.

Record locomotor activity (ambulatory distance or beam breaks) for 60 minutes.

Data Analysis:

Quantify the total ambulatory counts or distance traveled over the 60-minute session.

Compare the locomotor activity between the different treatment groups using an

appropriate statistical test (e.g., ANOVA followed by post-hoc tests).
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Caption: mGlu3 Receptor Signaling Pathway.
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Caption: Forced Swim Test Experimental Workflow.
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Caption: PCP-Induced Hyperactivity Experimental Workflow.

To cite this document: BenchChem. [Application Notes and Protocols for Behavioral Assays
in Rodents Using LY2794193]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618070#behavioral-assays-in-rodents-using-
ly2794193]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15618070?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

